Cas no 831237-04-8 (5-Methoxy-2-((2-methylbenzyl)oxy)benzaldehyde)

• Product name: 5-Methoxy-2-((2-methylbenzyl)oxy)benzaldehyde
• CAS No: 831237-04-8
• MF: C₁₆H₁₆O₃
• MW: 256.30
• CID: 5112689
• PubChem ID: 1252567

5-Methoxy-2-((2-methylbenzyl)oxy)benzaldehyde Chemical and Physical Properties

Names and Identifiers

• 5-Methoxy-2-((2-methylbenzyl)oxy)benzaldehyde

• Inchi： 1S/C16H16O3/c1-12-5-3-4-6-13(12)11-19-16-8-7-15(18-2)9-14(16)10-17/h3-10H,11H2,1-2H3
• InChI Key： IPQKKWQUCRQLGP-UHFFFAOYSA-N
• SMILES： O(C1C=CC(=CC=1C=O)OC)CC1=CC=CC=C1C

Computed Properties

• Exact Mass: 256.109944368g/mol
• Monoisotopic Mass: 256.109944368g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 279
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 35.5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoyl derivatives